Cas no 2377607-37-7 (1-BOC-3-Cyclopropyl-1H-pyrazole-4-boronic acid, pinacol ester)

1-BOC-3-Cyclopropyl-1H-pyrazole-4-boronic acid pinacol ester is a protected boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions. The BOC (tert-butoxycarbonyl) group enhances stability, preventing unwanted side reactions during synthesis, while the cyclopropyl substituent contributes to steric and electronic modulation in target molecules. The pinacol ester moiety improves handling and shelf life by protecting the boronic acid functionality from protodeboronation. This compound is particularly valuable in medicinal chemistry and material science for constructing complex heterocyclic frameworks. Its compatibility with diverse reaction conditions and high purity make it a reliable intermediate for synthesizing pharmaceuticals, agrochemicals, and functional materials.

1-BOC-3-Cyclopropyl-1H-pyrazole-4-boronic acid, pinacol ester structure

2377607-37-7 structure

Product Name:1-BOC-3-Cyclopropyl-1H-pyrazole-4-boronic acid, pinacol ester

CAS No:2377607-37-7

MF:C₁₇H₂₇BN₂O₄

MW:334.218284845352

CID:5165071

Update Time:2025-06-07

1-BOC-3-Cyclopropyl-1H-pyrazole-4-boronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

- 1-BOC-3-Cyclopropyl-1H-pyrazole-4-boronic acid, pinacol ester
- tert-Butyl3-cyclopropyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole-1-carboxylate
- Inchi： 1S/C17H27BN2O4/c1-15(2,3)22-14(21)20-10-12(13(19-20)11-8-9-11)18-23-16(4,5)17(6,7)24-18/h10-11H,8-9H2,1-7H3
- InChI Key： DUYMAVKOQYYUCM-UHFFFAOYSA-N
- SMILES： N1(C(OC(C)(C)C)=O)C=C(B2OC(C)(C)C(C)(C)O2)C(C2CC2)=N1

1-BOC-3-Cyclopropyl-1H-pyrazole-4-boronic acid, pinacol ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM559806-250mg	tert-Butyl 3-cyclopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxylate	2377607-37-7	95%+	250mg	$301	2023-03-10
Chemenu	CM559806-1g	tert-Butyl 3-cyclopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxylate	2377607-37-7	95%+	1g	$697	2023-03-10
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1247393-5g	tert-Butyl 3-cyclopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxylate	2377607-37-7	98%	5g	￥16417	2023-03-11
A2B Chem LLC	AJ16286-250mg	1-BOC-3-Cyclopropyl-1H-pyrazole-4-boronic acid, pinacol ester	2377607-37-7	95%	250mg	$176.00	2024-04-20
A2B Chem LLC	AJ16286-1g	1-BOC-3-Cyclopropyl-1H-pyrazole-4-boronic acid, pinacol ester	2377607-37-7	95%	1g	$391.00	2024-04-20
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